(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%

• IUPAC Name: 1-(4-methoxyphenyl)-N-[[3-(1H-pyrazol-5-yl)phenyl]methyl]methanamine
• InChI: InChI=1S/C18H19N3O/c1-22-17-7-5-14(6-8-17)12-19-13-15-3-2-4-16(11-15)18-9-10-20-21-18/h2-11,19H,12-13H2,1H3,(H,20,21)
• InChI Key: UTQPDSFZUFAARP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNCC2=CC(=CC=C2)C3=CC=NN3
• Molecular Formula: C18H19N3O
• Molecular Weight: 293.4 g/mol

Description

(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% (4-MBP) is a synthetic organic compound used in various scientific experiments and research applications. It is a white, crystalline solid with a molecular weight of 456.64 g/mol. 4-MBP is an important intermediate in the synthesis of several biologically active compounds, such as the anticonvulsant drug phenytoin and the antifungal drug fluconazole. 4-MBP is also used as a reagent for the synthesis of various heterocyclic compounds, such as quinolones, pyrazolopyrimidines, and other compounds.

Mechanism Of Action

The mechanism of action of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is not fully understood. It is believed that the compound acts as a proton acceptor, which can facilitate the formation of various heterocyclic compounds. It is also believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a catalyst for the formation of various biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% are not fully understood. However, it is believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a proton acceptor, which can facilitate the formation of various heterocyclic compounds. It is also believed that (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% can act as a catalyst for the formation of various biologically active compounds.

Advantages And Limitations For Lab Experiments

(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has several advantages for use in lab experiments. It is a white, crystalline solid that is easy to store and handle. It also has a high yield of 95%, which makes it ideal for use in synthetic organic chemistry. Furthermore, it is a relatively inexpensive reagent that can be used for the synthesis of various heterocyclic compounds and biologically active compounds.
However, there are some limitations to using (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% in lab experiments. It is a relatively toxic compound, and special safety precautions must be taken when handling it. In addition, it is not suitable for use in certain experiments, such as those involving the synthesis of certain drugs or other compounds that require a higher degree of purity.

Future Directions

There are several potential future directions for the use of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%. It could be used for the synthesis of various heterocyclic compounds and biologically active compounds. It could also be used as a reagent for the synthesis of various drugs, such as antiepileptic drugs, antipsychotic drugs, and anti-inflammatory drugs. Additionally, (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% could be used in the synthesis of novel compounds that could have potential therapeutic applications. Finally, further research could be done to better understand the biochemical and physiological effects of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%, as well as its mechanism of action.

Synthesis Methods

(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is synthesized through a multi-step process. First, 4-methoxybenzaldehyde is reacted with ethyl acetoacetate in the presence of piperidine to form the intermediate product 4-methoxybenzyl acetoacetate. This intermediate is then reacted with 2-hydroxy-3-methylpyrazole in a base-catalyzed condensation reaction to form (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95%. The entire synthesis process can be performed in a single reaction vessel, and the yield of (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% is typically 95%.

Scientific Research Applications

(4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has been widely used in the synthesis of various heterocyclic compounds, such as quinolones, pyrazolopyrimidines, and other compounds. It has also been used as a reagent for the synthesis of biologically active compounds, such as the anticonvulsant drug phenytoin and the antifungal drug fluconazole. (4-Methoxy-benzyl)-[3-(2H-pyrazol-3-yl)-benzyl]-amine, 95% has also been used in the synthesis of various drugs, such as antiepileptic drugs, antipsychotic drugs, and anti-inflammatory drugs.